A Technical Guide to the Stereochemical Configuration of cis-Cyclooct-5-ene-1,2-diol Isomers
A Technical Guide to the Stereochemical Configuration of cis-Cyclooct-5-ene-1,2-diol Isomers
Abstract
This technical guide provides an in-depth exploration of the stereochemistry of cis-cyclooct-5-ene-1,2-diol, a versatile chiral building block. For researchers, chemists, and professionals in drug development, a profound understanding of stereoisomerism is critical for controlling molecular architecture and biological function. This document details the synthesis of the enantiomeric forms of cis-cyclooct-5-ene-1,2-diol via both racemic and state-of-the-art asymmetric methods. Furthermore, it presents a comprehensive workflow for the definitive assignment of their absolute stereochemical configurations using advanced NMR spectroscopic techniques. Detailed, field-proven protocols are provided to ensure reproducibility and reliability in a laboratory setting.
Introduction: The Stereochemical Challenge
cis-Cyclooct-5-ene-1,2-diol, with the molecular formula C₈H₁₄O₂, is a vicinal diol built upon the flexible eight-membered carbocyclic framework of cis-cyclooctene.[1][2] The molecule possesses two adjacent stereogenic centers at carbons C1 and C2. The cis designation in the name refers to the relative stereochemistry of the two hydroxyl groups; they are situated on the same face of the cyclooctene ring. This arrangement arises from a syn-addition of the hydroxyl groups to the parent alkene.
The presence of two stereocenters gives rise to stereoisomerism. For cis-cyclooct-5-ene-1,2-diol, the isomers are a pair of enantiomers:
-
(1R,2R)-(Z)-cyclooct-5-ene-1,2-diol
-
(1S,2S)-(Z)-cyclooct-5-ene-1,2-diol
These molecules are non-superimposable mirror images of each other and thus exhibit identical physical properties (melting point, boiling point, solubility) but differ in their interaction with plane-polarized light (optical activity) and other chiral entities. This differentiation is paramount in the fields of medicinal chemistry and materials science, where a single enantiomer often provides the desired biological activity or material property, while its counterpart may be inactive or even detrimental. This guide focuses on the synthesis and definitive stereochemical assignment of this enantiomeric pair.
Synthesis of cis-Cyclooct-5-ene-1,2-diol Stereoisomers
The primary route to synthesizing cis-cyclooct-5-ene-1,2-diol is through the dihydroxylation of the corresponding alkene, cis-cyclooctene. The choice of reagents and conditions dictates whether the product is a racemic mixture of both enantiomers or is enriched in a single enantiomer.
Racemic Synthesis: Osmium Tetroxide-Catalyzed Dihydroxylation
A well-established method for the syn-dihydroxylation of alkenes involves the use of osmium tetroxide (OsO₄). Due to the high cost and extreme toxicity of OsO₄, it is almost always used in catalytic amounts, coupled with a stoichiometric co-oxidant to regenerate the Os(VIII) species in the catalytic cycle.[3] A common and effective co-oxidant is N-methylmorpholine N-oxide (NMO), a procedure known as the Upjohn dihydroxylation.[3][4]
The mechanism proceeds through a [3+2] cycloaddition of OsO₄ to the alkene, forming a cyclic osmate ester intermediate.[3][5] Subsequent hydrolysis cleaves the Os-O bonds to release the cis-diol. As the reagents are achiral, the attack of OsO₄ occurs with equal probability from either face of the prochiral cis-cyclooctene, resulting in a 1:1 racemic mixture of the (1R,2R) and (1S,2S) enantiomers.
Enantioselective Synthesis: The Sharpless Asymmetric Dihydroxylation (SAD)
To obtain enantiomerically enriched diols, a chiral catalyst system is required. The Sharpless Asymmetric Dihydroxylation (SAD) is a powerful and widely adopted method for this purpose, a discovery for which K. Barry Sharpless was co-awarded the Nobel Prize in Chemistry in 2001.[3][6]
The SAD reaction employs a catalytic amount of OsO₄ in the presence of a chiral ligand derived from cinchona alkaloids.[6][7] These ligands, typically phthalazine (PHAL) adducts of dihydroquinine (DHQ) or dihydroquinidine (DHQD), create a chiral pocket around the osmium center. This chiral environment forces the incoming alkene to adopt a specific orientation, leading to a facial-selective attack and the preferential formation of one enantiomer of the diol.
The reaction is conveniently carried out using commercially available reagent mixtures known as AD-mix-α and AD-mix-β.[5][7]
-
AD-mix-α contains the ligand (DHQ)₂PHAL and generally yields the (R,R)-diol from cis-disubstituted alkenes.
-
AD-mix-β contains the ligand (DHQD)₂PHAL and provides the enantiomeric (S,S)-diol.[3]
The stoichiometric oxidant in these mixtures is typically potassium ferricyanide (K₃[Fe(CN)₆]).[3][5]
Caption: Sharpless Asymmetric Dihydroxylation of cis-cyclooctene.
Assignment of Absolute Stereochemical Configuration
Once the enantiomerically enriched diol is synthesized, its absolute configuration—(1R,2R) or (1S,2S)—must be unambiguously determined. While chiroptical methods like optical rotation can confirm enantiomeric purity, they do not directly reveal the absolute configuration without a known reference standard. A powerful and widely used method for this purpose is ¹H NMR spectroscopy of diastereomeric derivatives.
The Mosher's Acid Method and its Analogs
The principle involves converting the chiral diol into a mixture of diastereomers by reacting it with an enantiomerically pure chiral derivatizing agent.[8] Since diastereomers have different physical properties, their NMR spectra will differ. By analyzing these differences, the absolute configuration of the original alcohol can be deduced.
A classic reagent for this is α-methoxy-α-trifluoromethylphenylacetic acid (MTPA, Mosher's acid). For diols, a more refined approach using related reagents like 9-anthrylmethoxyacetic acid (9-AMA) or α-methoxyphenylacetic acid (MPA) has been developed.[8][9] The procedure involves creating two separate samples by esterifying the diol with both the (R)- and (S)-enantiomers of the chiral acid.
The analysis relies on the anisotropic effect of the aromatic ring in the chiral auxiliary. The aromatic ring creates a shielding/deshielding cone of electron density. In the resulting bis-ester derivatives, the substituents around the newly formed stereocenters will be oriented differently in the (R,R)-bis-ester versus the (S,S)-bis-ester. This leads to predictable shifts in the ¹H NMR signals of protons near the original stereocenters.
By calculating the difference in chemical shifts (Δδ = δS - δR) for various protons in the two diastereomeric derivatives, a correlation map can be constructed that reveals the absolute configuration of the diol.[8][9]
Caption: Workflow for assigning absolute configuration using NMR.
Spectroscopic and Physical Data
Proper characterization is essential for confirming the identity and purity of the synthesized diols.
| Property / Technique | Characteristic Data for cis-Cyclooct-5-ene-1,2-diol |
| Molecular Formula | C₈H₁₄O₂ |
| Molecular Weight | 142.20 g/mol [1] |
| ¹H NMR (CDCl₃) | δ ~5.6 ppm (m, 2H, -CH=CH-)δ ~3.8 ppm (m, 2H, -CH-OH)[10]δ ~2.5-2.1 ppm (m, 4H, allylic CH₂)δ ~1.7-1.5 ppm (m, 4H, other CH₂)[10]δ ~1.9 ppm (br s, 2H, -OH) |
| ¹³C NMR (CDCl₃) | δ ~129 ppm (-CH=CH-)δ ~74 ppm (-CH-OH)δ ~33 ppm (allylic CH₂)δ ~26 ppm (other CH₂) |
| IR Spectroscopy (ATR) | ~3350 cm⁻¹ (broad, O-H stretch)~3010 cm⁻¹ (=C-H stretch)~2920 cm⁻¹ (C-H stretch)~1650 cm⁻¹ (C=C stretch, weak) |
| Mass Spectrometry (EI) | m/z = 142 (M⁺)m/z = 124 (M⁺ - H₂O)m/z = 109 (M⁺ - H₂O - CH₃) |
Note: Exact chemical shifts (δ) and coupling constants (J) are dependent on the solvent, concentration, and spectrometer frequency. The values provided are typical.[10]
Detailed Experimental Protocols
Protocol 1: Racemic Synthesis via Upjohn Dihydroxylation
Causality: This protocol uses a catalytic amount of highly toxic OsO₄, which is regenerated by the safer, stoichiometric co-oxidant NMO. The acetone/water/t-butanol solvent system is chosen to solubilize the nonpolar alkene, the polar NMO, and the osmium catalyst, facilitating the reaction. A reductive quench with sodium hydrosulfite is critical for destroying any residual oxidant and breaking down the osmate ester complex.
Materials:
-
cis-Cyclooctene (1.10 g, 10.0 mmol)
-
N-Methylmorpholine N-oxide (NMO), 50 wt% in water (2.8 g, ~12 mmol)
-
Osmium tetroxide (OsO₄), 2.5 wt% in t-butanol (0.5 mL, ~0.04 mmol)
-
Acetone (30 mL)
-
Water (5 mL)
-
Saturated aqueous sodium hydrosulfite (NaHSO₃) solution
-
Ethyl acetate
-
Brine
-
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
-
To a 100 mL round-bottom flask equipped with a magnetic stir bar, add cis-cyclooctene (1.10 g, 10.0 mmol), acetone (30 mL), and water (5 mL).
-
Add the NMO solution (2.8 g) to the stirring mixture at room temperature.
-
Carefully add the catalytic solution of OsO₄ (0.5 mL) dropwise. The solution may darken to a brown or black color.
-
Stir the reaction at room temperature for 12-24 hours, monitoring by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the starting material is consumed.
-
Quench the reaction by slowly adding saturated aqueous NaHSO₃ solution (~15 mL) and stir vigorously for 30 minutes.
-
Remove the acetone via rotary evaporation.
-
Extract the aqueous residue with ethyl acetate (3 x 30 mL).
-
Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.
-
Purify the product by flash column chromatography on silica gel to afford racemic cis-cyclooct-5-ene-1,2-diol as a white solid.
Protocol 2: Enantioselective Synthesis via Sharpless Asymmetric Dihydroxylation
Causality: This protocol uses a pre-packaged AD-mix that contains all necessary reagents in optimal ratios, simplifying the experimental setup.[5] The t-butanol/water co-solvent system is standard for SAD reactions. The reaction is run at 0°C to maximize enantioselectivity, as lower temperatures often enhance the chiral discrimination of the catalyst. Methanesulfonamide (MsNH₂) is included as an additive known to accelerate the hydrolysis of the osmate ester and improve turnover, leading to higher yields and selectivity.[6]
Materials:
-
AD-mix-β (for (1S,2S)-diol) or AD-mix-α (for (1R,2R)-diol) (1.4 g per 1 mmol of alkene)
-
tert-Butanol (5 mL per 1 mmol of alkene)
-
Water (5 mL per 1 mmol of alkene)
-
cis-Cyclooctene (110 mg, 1.0 mmol)
-
Methanesulfonamide (CH₃SO₂NH₂) (95 mg, 1.0 mmol)
-
Sodium sulfite (Na₂SO₃)
-
Ethyl acetate
-
Anhydrous potassium carbonate (K₂CO₃)
Procedure:
-
In a 50 mL round-bottom flask, prepare a 1:1 solution of t-butanol and water (5 mL each).
-
Add AD-mix-β (1.4 g) and methanesulfonamide (95 mg) to the solvent. Stir at room temperature until two clear phases are formed (the lower aqueous phase will be orange).
-
Cool the vigorously stirring mixture to 0°C in an ice bath.
-
Add cis-cyclooctene (110 mg, 1.0 mmol) at once.
-
Stir the reaction vigorously at 0°C for 24 hours. The orange color will fade.
-
Quench the reaction by adding solid sodium sulfite (1.5 g) and allowing the mixture to warm to room temperature, stirring for 1 hour.
-
Add ethyl acetate (10 mL). Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).
-
Combine the organic layers, dry over anhydrous K₂CO₃, filter, and concentrate under reduced pressure.
-
Purify the product by flash column chromatography to yield the enantiomerically enriched diol. The enantiomeric excess (e.e.) can be determined by chiral HPLC or by NMR analysis of a Mosher ester derivative.
References
-
Ribeiro, C. M. R., & Tormena, C. F. (2005). Determining the Absolute Stereochemistry of Secondary/Secondary Diols by 1H NMR: Basis and Applications. The Journal of Organic Chemistry, 70(9), 3539–3546. [Link][8][9]
-
Sharpless, K. B., et al. (1992). The Sharpless Asymmetric Dihydroxylation. Journal of Organic Chemistry, 57(10), 2768–2771. [Link]
-
Van Rheenen, V., Kelly, R. C., & Cha, D. Y. (1976). An improved catalytic OsO4 oxidation of olefins to cis-1,2-glycols using tertiary amine oxides as the oxidant. Tetrahedron Letters, 17(23), 1973-1976. [Link][11]
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Wikipedia contributors. (2023). Sharpless asymmetric dihydroxylation. Wikipedia, The Free Encyclopedia. [Link][3]
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Organic Chemistry Portal. Sharpless Dihydroxylation (Bishydroxylation). [Link][5]
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Chem-Station. (2014). Sharpless Asymmetric Dihydroxylation (Sharpless AD). [Link][6]
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PubChem. (n.d.). Cyclooct-5-ene-1,2-diol. National Center for Biotechnology Information. [Link][1]
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Myers, A. G. Research Group. Sharpless Asymmetric Dihydroxylation Reaction. Harvard University. [Link][4]
-
Wikipedia contributors. (2023). cis-Cyclooctene. Wikipedia, The Free Encyclopedia. [Link][2]
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